Cas no 1000342-42-6 (6-Chloro-4-nitro-3- (1H)Indazole Carboaldehyde)

• Product Name: 6-Chloro-4-nitro-3- (1H)Indazole Carboaldehyde
• CAS No: 1000342-42-6
• MF: C₈H₄ClN₃O₃
• MW: 225.588660240173
• CID: 1124763
• PubChem ID: 24729396
• Update Time: 2025-10-25

6-Chloro-4-nitro-3- (1H)Indazole Carboaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-nitro-1h-indazole-3-carbaldehyde
• 6-Chloro-4-nitro-1H-indazole-3-carboaldehyde
• 6-CHLORO-4-NITRO-3- (1H)INDAZOLE CARBOALDEHYDE
• 1H-Indazole-3-carboxaldehyde, 6-chloro-4-nitro-
• 6-chloro-4-nitro-2H-indazole-3-carbaldehyde
• 1000342-42-6
• 6-chloro-4-nitro-1h-indazole-3-carboxaldehyde
• 6-Chloro-4-nitro-3- (1H)Indazole Carboaldehyde

• Inchi： 1S/C8H4ClN3O3/c9-4-1-5-8(6(3-13)11-10-5)7(2-4)12(14)15/h1-3H,(H,10,11)
• InChI Key： IVOVYPDWDQYNKB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=O)NN=C2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.994119g/mol
• Monoisotopic Mass: 224.994119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.59g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 91.6Ų

Additional information on 6-Chloro-4-nitro-3- (1H)Indazole Carboaldehyde

6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde: A Comprehensive Overview

6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde, also known by its CAS Registry Number 1000342-42-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is a derivative of indazole, a heterocyclic aromatic compound, and incorporates a chloro group at the 6-position, a nitro group at the 4-position, and a carboaldehyde group at the 3-position. The unique combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The structure of 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde is characterized by its indazole core, which consists of two fused rings: a benzene ring and an imidazole ring. The chloro and nitro groups are electron-withdrawing substituents, which significantly influence the electronic properties of the molecule. The carboaldehyde group introduces additional functionality, enabling further chemical modifications and reactions. This compound is synthesized through a series of carefully designed multi-step reactions, often involving nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde lies in its potential as a precursor for drug development. The indazole scaffold is known for its ability to modulate various biological targets, including kinases, proteases, and ion channels. The presence of electron-withdrawing groups such as chloro and nitro enhances the molecule's ability to interact with these targets through hydrogen bonding and π-π interactions. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-cancer activity by inhibiting key enzymes involved in tumor progression. Additionally, its carboaldehyde group allows for further functionalization, enabling the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles.

In the field of materials science, 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde has shown potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The indazole core contributes to the molecule's high thermal stability and excellent electronic properties. The chloro and nitro groups further enhance its conjugation length and charge transport capabilities. Recent research has explored the use of this compound in constructing novel OLED architectures with improved efficiency and stability. Its carboaldehyde group also facilitates cross-coupling reactions, enabling the integration of this compound into larger molecular frameworks.

The synthesis of 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde involves a multi-step process that begins with the preparation of indazole derivatives. The introduction of chloro and nitro groups typically requires careful control over reaction conditions to ensure regioselectivity and avoid side reactions. The final step involves the installation of the carboaldehyde group through oxidation or alkylation reactions. Recent advancements in catalytic systems have enabled more efficient synthesis routes, reducing production costs and improving scalability.

In terms of physical properties, 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound is also highly stable under ambient conditions but requires protection from light due to its photosensitive nature.

The biological activity of 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde has been extensively studied in recent years. In vitro assays have revealed its potent inhibitory effects on several key enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, it has been shown to inhibit cyclooxygenase (COX)-2 activity at low micromolar concentrations, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system disorders.

In conclusion, 6-Chloro-4-Nitro-3-(1H)Indazole Carboaldehyde, with its unique chemical structure and versatile functional groups, represents a valuable compound for both academic research and industrial applications. Its role as a precursor in drug development, combined with its potential in materials science, underscores its importance in contemporary chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various fields in science and technology.